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Compound of Interest

2-Hydroxybenzene-1,3,5-
Compound Name:
tricarbaldehyde

cat. No.: B1306181

Essential Safety and Handling Guide for 2-
Hydroxybenzene-1,3,5-tricarbaldehyde

This guide provides critical safety and logistical information for the handling and disposal of 2-
Hydroxybenzene-1,3,5-tricarbaldehyde (CAS No. 81502-74-1). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by minimizing exposure and mitigating risks associated with this compound.

Compound Hazards: 2-Hydroxybenzene-1,3,5-tricarbaldehyde is classified as a hazardous
substance. It is harmful if swallowed, in contact with skin, or inhaled. It is known to cause skin
irritation and serious eye irritation, and may also lead to respiratory irritation.[1][2] The GHS
pictograms associated with this chemical include GHSO07, indicating it is an irritant and harmful.

[3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent direct contact and inhalation. The following table
summarizes the recommended PPE for handling this compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1306181?utm_src=pdf-interest
https://www.benchchem.com/product/b1306181?utm_src=pdf-body
https://www.benchchem.com/product/b1306181?utm_src=pdf-body
https://www.benchchem.com/product/b1306181?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Material/Standard
PPE Category Item .

Specification

ANSI Z87.1 certified, chemical
Eye and Face Safety Goggles

splash-proof

To be worn over safety
Face Shield goggles, especially when there

is a risk of splashing.

Butyl rubber gloves are

recommended for handling
Hand Chemical-resistant gloves aldehydes.[2] Nitrile gloves

may be used for short-term

splash protection.

Body Laboratory Coat Flame-resistant, fully buttoned

NIOSH-approved with

appropriate cartridges for
Respiratory Air-purifying Respirator organic vapors and

particulates if not handled in a

certified chemical fume hood.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure risk. The following
step-by-step guidance details the safe handling of 2-Hydroxybenzene-1,3,5-tricarbaldehyde,
which is a solid powder.[3][4]

1. Preparation and Engineering Controls:

» Designated Area: All work with this compound must be conducted in a designated area
within a certified chemical fume hood to minimize inhalation of the powder.[3]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.

 Spill Kit: A chemical spill kit appropriate for solid irritants should be available in the laboratory.
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. Weighing and Aliquoting:
Minimize Dust: To prevent the generation of airborne dust, handle the solid material carefully.

Weighing Procedure: If possible, weigh the compound directly within the fume hood. If a
balance is not available inside the hood, tare a sealed container, add the compound to the
container inside the hood, seal it, and then weigh it outside the hood.[1]

. Experimental Use:

Addition to Reactions: When adding the solid to a reaction vessel, do so slowly and carefully
within the fume hood to avoid creating dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly while stirring
to ensure it dissolves without splashing.

. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
have come into contact with the compound.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[1]

Disposal Plan

Proper disposal of 2-Hydroxybenzene-1,3,5-tricarbaldehyde and associated waste is critical
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» Solid Waste: Collect any unused compound, contaminated PPE (gloves, etc.), and weighing
papers in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing this compound should be collected in a separate, labeled
hazardous waste container for liquid organic waste.
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o Empty Containers: Original containers of the compound should be triple-rinsed with a
suitable solvent. The rinsate must be collected as hazardous waste.[5]

2. Neutralization (Optional):

o For laboratories equipped for chemical treatment, aldehyde waste can be neutralized using
commercial products that render it non-hazardous.[6][7] This process must be carried out in
accordance with the manufacturer's instructions and local regulations.

3. Final Disposal:

o All hazardous waste must be disposed of through the institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal contractor.

o Never dispose of this compound or its solutions down the drain or in the regular trash.[8]

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of 2-Hydroxybenzene-
1,3,5-tricarbaldehyde.
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Caption: Workflow for the safe handling of 2-Hydroxybenzene-1,3,5-tricarbaldehyde.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1306181?utm_src=pdf-body-img
https://www.benchchem.com/product/b1306181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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